methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate

• IUPAC Name: methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate
• InChI: InChI=1S/C6H6INO3/c1-3-4(7)8-5(11-3)6(9)10-2/h1-2H3
• InChI Key: PZIDGWJCGOXOPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C(=O)OC)I
• Molecular Formula: C6H6INO3
• Molecular Weight: 267.02 g/mol

Description

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate, also known as 4-Iodo-5-methyl-1,3-oxazole-2-carboxylic acid methyl ester, is an organic compound used in the synthesis of various compounds. It is a colorless, crystalline solid that is insoluble in water. The compound has a melting point of 127-128°C and a boiling point of 253-254°C. It is a synthetic compound that is not found in nature. It is used in the synthesis of various organometallic compounds, pharmaceuticals, and other compounds.

Mechanism of Action

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate is an organic compound that is used in the synthesis of various compounds. It is believed to act as a catalyst in the synthesis of various organometallic compounds, pharmaceuticals, and other compounds. It is believed to act as a Lewis acid, which means that it can accept electrons from other molecules and form a covalent bond. It is also believed to act as a nucleophile, which means that it can donate electrons to other molecules and form a covalent bond.
Biochemical and Physiological Effects
Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of various organometallic compounds, pharmaceuticals, and other compounds, which may have various biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate has several advantages and limitations when used in laboratory experiments. One advantage is that it is readily available and can be synthesized using a variety of methods. It is also relatively inexpensive, making it a cost-effective choice for laboratory experiments. One limitation is that it is not very soluble in water, so it may not be suitable for use in aqueous solutions.

Future Directions

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate has a wide range of potential applications in the synthesis of various compounds. It can be used in the synthesis of organometallic compounds, pharmaceuticals, and other compounds. It can also be used in the synthesis of polymers and dyes. In the future, it may be used in the synthesis of new materials, such as nanomaterials, for use in various applications. Additionally, it may be used in the synthesis of new pharmaceuticals, such as antimicrobial agents and antivirals. Finally, it may be used in the synthesis of new catalysts for use in various chemical reactions.

Synthesis Methods

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate can be synthesized using a variety of methods. One method involves reacting 4-iodo-5-methyl-1,3-oxazole-2-carboxylic acid with methyl iodide in the presence of a base, such as potassium carbonate or sodium hydroxide, at a temperature of 80-90°C. The reaction is then quenched with water, and the product is isolated and purified.

Scientific Research Applications

Methyl 4-iodo-5-methyl-1,3-oxazole-2-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of various organometallic compounds, including palladium complexes, which have been used in the catalytic hydrogenation of olefins and the synthesis of polymers. It has also been used in the synthesis of pharmaceuticals, such as antibiotics and antivirals, and in the synthesis of other compounds, such as polymers and dyes.